Cas no 116850-67-0 (4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
• CAS No: 116850-67-0
• Molecular Formula: C₁₀H₁₀N₃SCl
• Molecular Weight: 239.7245
• CID: 139863
• PubChem ID: 3088012

4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)- Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
• 3-(2-chlorophenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
• 3-(2-Chlorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
• ACMC-20mmv2
• AG-D-38444
• CHEMBL279929
• CTK4B0017
• SureCN9226272
• 116850-67-0
• AKOS016994971
• 4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
• DTXSID70151553
• SCHEMBL9226272

• InChIKey： HIYWYLKCJFGGSX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10ClN3S/c1-14-9(12-13-10(14)15-2)7-5-3-4-6-8(7)11/h3-6H,1-2H3
• SMILES： CSC1=NN=C(C2=CC=CC=C2Cl)N1C

Computed Properties

• Exact Mass: 239.0286
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 239.028396
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 56

Experimental Properties

• PSA: 30.71
• Refractive Index: 1.655
• Boiling Point: 420.4°C at 760 mmHg
• Flash Point: 208°C
• Density: 1.34